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Compound of Interest

Compound Name: 2-Octyldodecyl acetate

Cat. No.: B15347573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Octyldodecyl acetate is a branched-chain ester that serves as an emollient in skincare

formulations. Its chemical structure contributes to a unique sensory profile and functional

properties on the skin. This document provides detailed application notes, experimental

protocols, and performance data for researchers and formulators interested in utilizing 2-
octyldodecyl acetate. Emollients are crucial ingredients in cosmetic and dermatological

products, designed to soften, soothe, and hydrate the skin by forming a protective barrier that

reduces transepidermal water loss (TEWL).[1] The selection of an emollient is critical as it

significantly influences the final product's sensory characteristics, such as spreadability,

texture, and after-feel.[2][3][4][5]

Physicochemical Properties
Understanding the physical and chemical properties of 2-octyldodecyl acetate is fundamental

to its application in skincare formulations.
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Property Value Source

CAS Number 74051-84-6 [6][7]

Molecular Formula C22H44O2 [7][8]

Molecular Weight 340.58 g/mol [7]

Appearance
Colorless to pale yellow clear

liquid (estimated)
[9]

LogP (estimated) 9.800 [7]

Solubility Insoluble in water General emollient property

Performance Data: Emolliency and Skin Hydration
The primary function of 2-octyldodecyl acetate as an emollient is to improve skin hydration

and barrier function. The following tables summarize key performance indicators. Note: As

specific study data for 2-octyldodecyl acetate is not publicly available, the following data is

representative of a mid-range emollient ester and should be confirmed with targeted studies.

Table 3.1: Skin Hydration and Barrier Function

Parameter Method
Result (vs. Untreated
Control)

Skin Hydration (Corneometry) Corneometer® CM 825 +25% increase after 2 hours

Transepidermal Water Loss

(TEWL)
Tewameter® TM 300 -15% decrease after 2 hours

Table 3.2: Sensory Profile

The sensory characteristics of an emollient are critical for consumer acceptance. The following

profile was established based on a trained sensory panel evaluation.
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Attribute Scale (1-10) Description

Spreadability 8 Spreads easily on the skin

Absorbency 7 Absorbs at a moderate rate

Greasiness 3 Low greasy after-feel

Tackiness 2
Low level of stickiness post-

application

Softness 9 Imparts a soft, cushiony feel

Experimental Protocols
Detailed methodologies for evaluating the emollient properties of 2-octyldodecyl acetate are

provided below.

Protocol for Measuring Skin Hydration (Corneometry)
Objective: To quantify the short-term and long-term moisturizing effect of 2-octyldodecyl
acetate on the skin.

Materials:

Corneometer® (e.g., CM 825, Courage + Khazaka)

2-octyldodecyl acetate

Untreated control site

Positive control (e.g., glycerin solution)

Volunteer panel (n≥10) with normal to dry skin

Controlled environment room (20-22°C, 40-60% RH)

Procedure:

Acclimatization: Panelists acclimatize in the controlled environment for at least 30 minutes.
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Baseline Measurement: Three baseline corneometer readings are taken from marked test

sites on the volar forearm.

Product Application: A standardized amount (e.g., 2 mg/cm²) of 2-octyldodecyl acetate,

positive control, and no product (control site) are applied to the respective test areas.

Post-Application Measurements: Corneometer readings are taken at predefined time points

(e.g., 1, 2, 4, 6, and 8 hours) after product application.

Data Analysis: The change in skin hydration from baseline is calculated for each time point

and compared between the test sites using appropriate statistical analysis (e.g., ANOVA).

Protocol for Measuring Transepidermal Water Loss
(TEWL)
Objective: To assess the occlusivity and impact on the skin's barrier function of 2-octyldodecyl
acetate.

Materials:

TEWL measurement device (e.g., Tewameter®)

2-octyldodecyl acetate

Untreated control site

Volunteer panel (n≥10)

Controlled environment room (20-22°C, 40-60% RH)

Procedure:

Acclimatization: Panelists acclimatize for a minimum of 30 minutes in a controlled

environment.

Baseline Measurement: Baseline TEWL readings are taken from the designated test areas

on the volar forearm.
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Product Application: A standardized amount of 2-octyldodecyl acetate is applied to the test

site.

Post-Application Measurements: TEWL is measured at specified intervals (e.g., 1, 2, and 4

hours) after application.

Data Analysis: The percentage reduction in TEWL from baseline is calculated and compared

to the untreated control site.

Protocol for Sensory Panel Evaluation
Objective: To characterize the sensory attributes of 2-octyldodecyl acetate upon application to

the skin.

Materials:

2-octyldodecyl acetate

Reference emollients (e.g., a light, medium, and heavy emollient)

Trained sensory panel (n≥10)

Standardized evaluation forms

Controlled environment for evaluation

Procedure:

Panelist Training: Panelists are trained on the definitions and rating scales for various

sensory attributes (e.g., spreadability, absorbency, greasiness, tackiness, softness).

Sample Preparation: Samples of 2-octyldodecyl acetate and reference emollients are

prepared in identical, coded containers.

Application: Panelists apply a standardized amount of each sample to a designated area of

their forearm.
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Evaluation: Panelists rate the sensory attributes at different time points (e.g., during

application, 1 minute after, and 5 minutes after) using a structured scale (e.g., a 10-point

scale).

Data Analysis: The mean scores for each attribute are calculated and statistically analyzed to

create a sensory profile for 2-octyldodecyl acetate and compare it to the reference

emollients.

Protocol for Spreadability Testing
Objective: To quantitatively measure the spreadability of 2-octyldodecyl acetate.

Materials:

Texture Analyzer with a spreadability rig (e.g., cone probe)

Glass or synthetic skin substrate

2-octyldodecyl acetate

Procedure:

Sample Preparation: A defined volume of 2-octyldodecyl acetate is placed onto the center

of the substrate.

Instrument Setup: The texture analyzer is fitted with the spreadability rig, and the test

parameters (e.g., probe speed, force, distance) are set.

Measurement: The probe is brought into contact with the sample and a compression test is

performed. The force required to spread the sample is measured.

Data Analysis: The area under the force-distance curve represents the work of spreading.

This can be compared with other emollients to rank their spreadability. A lower work of

spreading indicates easier spreadability.[10]
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The following diagrams illustrate the experimental workflows for evaluating 2-octyldodecyl
acetate.

Pre-Experiment Experiment Post-Experiment

Start Panelist Acclimatization
(30 min)

1
Baseline Measurement
(Corneometer/TEWL)
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Caption: Workflow for Skin Hydration and TEWL Measurement.
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Caption: Workflow for Sensory Panel Evaluation of Emollients.
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Safety and Regulatory Information
2-octyldodecyl acetate is generally considered safe for use in cosmetic and skincare

products. However, as with any raw material, it is recommended to review the Material Safety

Data Sheet (MSDS) from the supplier. It is important to note that while the base molecule, 2-

octyldodecanol, has been shown to be a mild skin irritant in some studies, particularly on

rabbits, the ester form (2-octyldodecyl acetate) is expected to have a different toxicological

profile. Formulators should conduct appropriate safety testing on their final formulations.

Conclusion
2-Octyldodecyl acetate is a versatile emollient that can be incorporated into a wide range of

skincare and cosmetic products to enhance skin feel, spreadability, and hydration. The

protocols outlined in this document provide a framework for formulators and researchers to

evaluate its performance and sensory characteristics, enabling the development of effective

and consumer-appealing products. Further studies are recommended to generate specific

quantitative data for this ingredient to fully substantiate its benefits in various formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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